Cas no 1823383-24-9 ([1-(2-Bromopyridin-3-yl)cyclopropyl]methanol)

• Product Name: [1-(2-Bromopyridin-3-yl)cyclopropyl]methanol
• CAS No: 1823383-24-9
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 5950292
• PubChem ID: 130115995
• Update Time: 2025-06-10

[1-(2-Bromopyridin-3-yl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-1894064
• [1-(2-bromopyridin-3-yl)cyclopropyl]methanol
• 1823383-24-9
• [1-(2-Bromopyridin-3-yl)cyclopropyl]methanol

• Inchi： 1S/C9H10BrNO/c10-8-7(2-1-5-11-8)9(6-12)3-4-9/h1-2,5,12H,3-4,6H2
• InChI Key： FFCXAKKWSPQONS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CO)CC1

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on [1-(2-Bromopyridin-3-yl)cyclopropyl]methanol

Introduction to [1-(2-Bromopyridin-3-yl)cyclopropyl]methanol (CAS No. 1823383-24-9)

[1-(2-Bromopyridin-3-yl)cyclopropyl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1823383-24-9, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both bromopyridine and cyclopropyl moieties in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The bromopyridine moiety is a key feature of this compound, contributing to its ability to participate in various chemical reactions such as cross-coupling reactions. These reactions are pivotal in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The cyclopropyl group, on the other hand, introduces rigidity to the molecule, which can influence its pharmacokinetic properties and binding affinity to biological targets. This combination of structural elements makes [1-(2-bromopyridin-3-yl)cyclopropyl]methanol a versatile building block for constructing pharmacophores.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in drug design. Among these, pyridine derivatives have shown remarkable promise due to their diverse biological activities. The 2-bromopyridin-3-yl substituent in [1-(2-bromopyridin-3-yl)cyclopropyl]methanol specifically enhances its utility as an intermediate in the synthesis of more complex molecules. This compound has been explored in various synthetic protocols, where it serves as a precursor for the development of novel therapeutic agents targeting a range of diseases.

In particular, the cyclopropylmethanol moiety has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated that cyclopropane-containing compounds can exhibit unique interactions with biological targets, leading to potent pharmacological effects. The incorporation of this moiety into [1-(2-bromopyridin-3-yl)cyclopropyl]methanol enhances its potential as a lead compound for drug discovery efforts.

The compound's structural features also make it an attractive candidate for further derivatization. By modifying either the bromopyridine or cyclopropyl groups, chemists can generate a library of analogs with tailored properties. These derivatives can then be screened for biological activity, providing insights into their potential therapeutic applications. The flexibility offered by this compound's core structure allows for extensive structural optimization, which is crucial in the development of effective pharmaceuticals.

Current research in medicinal chemistry increasingly emphasizes the use of computationally guided drug design approaches. These methods leverage computational tools to predict the binding affinity and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of candidate compounds. [1-(2-Bromopyridin-3-yl)cyclopropyl]methanol has been used as a starting point in several computational studies aimed at identifying novel drug candidates. Its well-defined structure and known reactivity make it an ideal candidate for such investigations.

Moreover, the compound's potential role in addressing unmet medical needs has been explored in various preclinical studies. These studies have focused on evaluating its efficacy and safety profiles in vitro and in vivo. Preliminary results suggest that derivatives of [1-(2-bromopyridin-3-yl)cyclopropyl]methanol may exhibit promising therapeutic effects against several diseases. Further investigation is warranted to fully elucidate their mechanisms of action and clinical potential.

The synthesis of [1-(2-bromopyridin-3-yl)cyclopropyl]methanol involves multi-step organic transformations that highlight its synthetic utility. The bromination step is particularly critical, as it introduces the necessary electrophilic center for subsequent cross-coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently.

In conclusion, [1-(2-bromopyridin-3-yl)cyclopropyl]methanol (CAS No. 1823383-24-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable intermediate for drug discovery efforts aimed at developing novel therapeutic agents. Ongoing research continues to explore its applications in various therapeutic areas, underscoring its importance as a building block in modern medicinal chemistry.